Cas no 2171964-14-8 ((2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine)

• Product Name: (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine
• CAS No: 2171964-14-8
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5879488
• PubChem ID: 165534069
• Update Time: 2025-10-28

(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine
• EN300-1290210
• (2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine
• 2171964-14-8

• Inchi： 1S/C12H17NOS/c1-3-7-13-8-9-15-10-12-6-5-11(4-2)14-12/h1,5-6,13H,4,7-10H2,2H3
• InChI Key： ZTPFTFJPGZIRGE-UHFFFAOYSA-N
• SMILES： S(CCNCC#C)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.5Ų

Additional information on (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine

Recent Advances in the Study of (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine (CAS: 2171964-14-8)

The compound (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine (CAS: 2171964-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, which combines a furan ring with a propargylamine moiety, offers opportunities for diverse chemical modifications, making it a promising candidate for the design of targeted therapies. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and neurodegeneration. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inhibiting pro-inflammatory cytokines, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases and neurodegenerative disorders such as Alzheimer's disease.

Furthermore, the synthesis of (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine has been optimized to improve yield and purity, facilitating its use in large-scale pharmacological studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives, ensuring the accuracy and reproducibility of research findings.

In conclusion, (2-{(5-ethylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine represents a promising chemical entity with significant potential in drug discovery and development. Ongoing research is focused on further elucidating its biological activities and exploring its applications in the treatment of various diseases. The compound's unique structural features and demonstrated efficacy make it a valuable subject of study in the field of chemical biology and medicinal chemistry.